Cas no 1806107-19-6 (Ethyl 3-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Ethyl 3-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1806107-19-6
• MF: C₁₁H₁₄F₃N₃O₃
• MW: 293.242372989655
• CID: 4930108
• Update Time: 2025-06-08

Ethyl 3-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H14F3N3O3/c1-2-19-9(18)4-6-3-8(20-11(12,13)14)10(16)7(5-15)17-6/h3H,2,4-5,15-16H2,1H3
• InChI Key： NFGDWEAOKLMHDA-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(CC(=O)OCC)=NC(CN)=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 328
• XLogP3: 1
• Topological Polar Surface Area: 101

Additional information on Ethyl 3-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetate

Ethyl 3-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806107-19-6): A Comprehensive Overview

Ethyl 3-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetate, identified by its CAS number 1806107-19-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including amino, methylene amine, trifluoromethoxy, and acetate moieties, makes this molecule a promising candidate for further exploration in medicinal chemistry.

The structural features of Ethyl 3-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetate contribute to its unique chemical properties and reactivity. The trifluoromethoxy group introduces electron-withdrawing effects, which can influence the electronic distribution across the molecule and enhance its interaction with biological targets. Additionally, the aminomethyl group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications. These characteristics make it an attractive scaffold for designing novel pharmaceutical agents.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. Pyridine derivatives have been extensively studied due to their ability to modulate enzyme activity and receptor binding. Ethyl 3-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetate has shown potential in preclinical studies as a lead compound for drugs targeting neurological disorders, cancer, and inflammatory diseases. Its multifunctional nature allows for the design of molecules that can interact with multiple targets simultaneously, potentially leading to synergistic therapeutic effects.

The synthesis of Ethyl 3-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetate involves a series of well-established organic reactions, including condensation, nucleophilic substitution, and protection-deprotection strategies. The use of advanced synthetic techniques ensures high yield and purity, which are crucial for pharmaceutical applications. Researchers have leveraged modern computational methods to optimize synthetic routes and predict the compound's behavior in biological systems. These advancements have significantly accelerated the drug discovery process.

One of the most compelling aspects of Ethyl 3-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetate is its potential as a building block for more complex drug candidates. By modifying specific functional groups or introducing new ones, chemists can generate a library of derivatives with tailored properties. This approach has been successfully employed in high-throughput screening campaigns to identify novel therapeutic agents. The compound's versatility makes it a valuable asset in medicinal chemistry research.

The pharmacological profile of Ethyl 3-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetate has been extensively evaluated in vitro and in vivo. Studies have demonstrated its ability to inhibit key enzymes involved in disease pathways, such as kinases and phosphodiesterases. Furthermore, its interaction with biological targets has been studied using spectroscopic techniques like NMR and X-ray crystallography, providing insights into its binding mechanism and mode of action. These findings have laid the groundwork for further development into clinical candidates.

The future prospects of Ethyl 3-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetate are promising, with ongoing research aimed at improving its pharmacokinetic properties and therapeutic efficacy. Innovations in drug delivery systems and combination therapy approaches are being explored to enhance its clinical potential. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, Ethyl 3-amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806107-19-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications and therapeutic benefits, this compound is poised to play a crucial role in addressing unmet medical needs.